Cas no 94105-27-8 (1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)propan-1-one)

• Product Name: 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)propan-1-one
• CAS No: 94105-27-8
• MF: C₁₁H₉F₂N₃O
• MW: 237.205468893051
• CID: 2817634
• PubChem ID: 20070413
• Update Time: 2025-04-21

1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID90602113
• 94105-27-8
• 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)propan-1-one
• SCHEMBL9047062

• Inchi： 1S/C11H9F2N3O/c1-7(16-6-14-5-15-16)11(17)9-3-2-8(12)4-10(9)13/h2-7H,1H3
• InChI Key： WVRMXWDAILYUHL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(C)N1C=NC=N1)=O)F

Computed Properties

• Exact Mass: 237.07136824Da
• Monoisotopic Mass: 237.07136824Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų